Cas no 61407-02-1 (2H-Thiopyran-3-carboxaldehyde, 3,4-dihydro-2,4-dimethyl-)

• Product name: 2H-Thiopyran-3-carboxaldehyde, 3,4-dihydro-2,4-dimethyl-
• CAS No: 61407-02-1
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 480516
• PubChem ID: 71396129

2H-Thiopyran-3-carboxaldehyde, 3,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-carboxaldehyde, 3,4-dihydro-2,4-dimethyl-
• 2,4-dimethyl-3,4-dihydro-2H-thiopyran-3-carbaldehyde
• DTXSID60817712
• 61407-02-1
• WVFWAFOQWGIAOA-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H12OS/c1-6-3-4-10-7(2)8(6)5-9/h3-8H,1-2H3
• InChI Key： WVFWAFOQWGIAOA-UHFFFAOYSA-N
• SMILES： CC1C=CSC(C1C=O)C

Computed Properties

• Exact Mass: 156.06096
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans